Cas no 2570-43-6 (1,2-dimethoxy-4-methylsulfanylbenzene)

1,2-dimethoxy-4-methylsulfanylbenzene structure
2570-43-6 structure
Product Name:1,2-dimethoxy-4-methylsulfanylbenzene
CAS No:2570-43-6
MF:C9H12O2S
MW:184.255381584167
CID:1424017
PubChem ID:2758488
Update Time:2025-04-20

1,2-dimethoxy-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-dimethoxy-4-methylsulfanylbenzene
    • 1,2-Dimethoxy-4-methylmercaptobenzol
    • 1,2-dimethoxy-4-methylthiobenzene
    • 3,4-Dimethoxythioanisole
    • CTK6J9634
    • AC1MBY9X
    • 1,2-dimethoxy-4-methylsulfanyl-benzene
    • 1,2-Dimethoxy-4-methylmercapto-benzol
    • 1,2-Dimethoxy-4-(methylthio)benzene
    • 3,4-Dimethoxyphenylmethylsulfid
    • SureCN3511079
    • 3,4-Dimethoxythioanisol
    • 3,4-dimethoxyphenyl methyl sulfide
    • 4-(Methylthio)-1,2-dimethoxy-benzol
    • SCHEMBL3511079
    • Benzene, 1,2-dimethoxy-4-(methylthio)-
    • AKOS006278641
    • E97742
    • DTXSID00948574
    • MFCD03789172
    • 2570-43-6
    • 1,2-dimethoxy-4-(methylsulfanyl)benzene
    • (3,4-dimethoxyphenyl)(methyl)sulfane
    • MDL: MFCD03789172
    • Inchi: 1S/C9H12O2S/c1-10-8-5-4-7(12-3)6-9(8)11-2/h4-6H,1-3H3
    • InChI Key: MZQNRIUEBXIVOR-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 184.05600
  • Monoisotopic Mass: 184.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.76000
  • LogP: 2.42570

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1,2-dimethoxy-4-methylsulfanylbenzene Suppliers

Amadis Chemical Company Limited
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(CAS:2570-43-6)1,2-dimethoxy-4-methylsulfanylbenzene
Order Number:A1215425
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:00
Price ($):1009
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:2570-43-6)1,2-dimethoxy-4-methylsulfanylbenzene
A1215425
Purity:99%
Quantity:25g
Price ($):1009
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